1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol
Overview
Description
1-(5-Bromo-3-fluoropyridin-2-yl)azetidin-3-ol (5-BFPA) is a synthetic compound that has been studied for its potential applications in various scientific research fields. 5-BFPA has been shown to possess a variety of biochemical and physiological effects, which make it a promising compound for further research and development. In
Mechanism of Action
The mechanism of action of 1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol is not fully understood, but it is believed to involve the inhibition of enzymes, the modulation of protein-protein interactions, and the modulation of signal transduction pathways.
Biochemical and Physiological Effects
1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and phospholipase A2, and to modulate the activity of G-protein coupled receptors. It has also been shown to inhibit the proliferation of cancer cells, and to modulate the activity of signal transduction pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol in laboratory experiments include its high yield, its low toxicity, and its ability to modulate the activity of enzymes and proteins. However, there are some limitations to using 1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol in laboratory experiments, as it is not a very stable compound and can be difficult to purify.
Future Directions
The potential future directions for 1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol include further exploration of its mechanism of action, its potential applications in drug development, and its potential as a tool for investigating the structure and function of proteins. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs targeting G-protein coupled receptors. Other potential future directions include the development of new synthesis methods for 1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol, and the exploration of its potential as a tool for studying signal transduction pathways.
Synthesis Methods
The synthesis of 1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol involves the reaction of 5-bromo-3-fluoropyridine and 2-hydroxyazetidine in the presence of anhydrous aluminum chloride as a catalyst. The reaction is carried out in dichloromethane and the product is isolated by column chromatography. The yield of the reaction is typically around 80%.
Scientific Research Applications
1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol has been used in a variety of scientific research applications, including the study of enzyme inhibition, drug delivery, and signal transduction. It has also been used in the development of drugs targeting G-protein coupled receptors, and as a tool to investigate the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol involves the synthesis of the pyridine ring followed by the azetidine ring. The final step involves the introduction of the hydroxyl group at the 3-position of the azetidine ring.", "Starting Materials": ["2,3,5-tribromopyridine", "3-fluoro-2-pyridinecarboxaldehyde", "sodium borohydride", "ethyl chloroacetate", "sodium hydride", "3-chloro-1-propanol"], "Reaction": ["Step 1: Synthesis of 5-bromo-3-fluoropyridine-2-carboxylic acid from 2,3,5-tribromopyridine and 3-fluoro-2-pyridinecarboxaldehyde using a Knoevenagel condensation reaction with ethyl chloroacetate as a catalyst.", "Step 2: Reduction of the carboxylic acid to the corresponding alcohol using sodium borohydride.", "Step 3: Synthesis of 1-(5-bromo-3-fluoropyridin-2-yl)azetidine from the alcohol and sodium hydride via a ring-closing reaction.", "Step 4: Introduction of the hydroxyl group at the 3-position of the azetidine ring using 3-chloro-1-propanol and sodium hydride in a substitution reaction."] } | |
CAS RN |
1702850-34-7 |
Product Name |
1-(5-bromo-3-fluoropyridin-2-yl)azetidin-3-ol |
Molecular Formula |
C8H8BrFN2O |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
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